Cas no 2680817-83-6 (3-4-(benzyloxy)-3-bromophenyl-3-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-4-(benzyloxy)-3-bromophenyl-3-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680817-83-6
• MF: C₁₈H₁₅BrF₃NO₄
• MW: 446.215214967728
• CID: 5624430
• PubChem ID: 165930131
• Update Time: 2025-10-19

3-4-(benzyloxy)-3-bromophenyl-3-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28304370
• 3-[4-(benzyloxy)-3-bromophenyl]-3-(2,2,2-trifluoroacetamido)propanoic acid
• 2680817-83-6
• 3-4-(benzyloxy)-3-bromophenyl-3-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C18H15BrF3NO4/c19-13-8-12(14(9-16(24)25)23-17(26)18(20,21)22)6-7-15(13)27-10-11-4-2-1-3-5-11/h1-8,14H,9-10H2,(H,23,26)(H,24,25)
• InChI Key： VLPVPQIBPLYZJT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(CC(=O)O)NC(C(F)(F)F)=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 445.01366g/mol
• Monoisotopic Mass: 445.01366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-4-(benzyloxy)-3-bromophenyl-3-(2,2,2-trifluoroacetamido)propanoic acid

Comprehensive Overview of 3-4-(benzyloxy)-3-bromophenyl-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680817-83-6)

3-4-(benzyloxy)-3-bromophenyl-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680817-83-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound combines a benzyloxy group, a bromophenyl moiety, and a trifluoroacetamido side chain, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for designing novel drug candidates, especially in the fields of anti-inflammatory agents and enzyme inhibitors.

The compound's CAS No. 2680817-83-6 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its molecular structure, featuring a propanoic acid backbone, allows for further functionalization, which is a key advantage in medicinal chemistry. Recent studies highlight its potential in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug discovery due to their involvement in numerous physiological processes. This aligns with the growing demand for precision medicine and personalized therapeutics, which dominate current scientific discourse.

From a synthetic perspective, the bromophenyl group in 3-4-(benzyloxy)-3-bromophenyl-3-(2,2,2-trifluoroacetamido)propanoic acid offers opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in API (Active Pharmaceutical Ingredient) synthesis. The trifluoroacetamido moiety, on the other hand, enhances the compound's metabolic stability, a property highly sought after in prodrug development. These attributes make it a valuable tool for researchers exploring structure-activity relationships (SAR) in drug design.

In the context of green chemistry, the compound's synthetic pathways are being optimized to reduce waste and improve yield, addressing the industry's push toward sustainable manufacturing. This resonates with the increasing focus on environmentally friendly synthesis methods, a topic frequently searched in academic and industrial circles. Additionally, its potential applications in bioconjugation and proteomics further expand its utility, making it a subject of interest in biotechnology and diagnostic reagent development.

As the scientific community continues to explore the compound's properties, 3-4-(benzyloxy)-3-bromophenyl-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680817-83-6) remains a focal point for innovation. Its relevance to drug discovery, chemical biology, and material science ensures its place in cutting-edge research. For those seeking detailed spectral data or synthetic protocols, reputable sources like Reaxys and SciFinder provide comprehensive information, catering to the needs of both novice and experienced chemists.